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Compound of Interest

Compound Name: 2-Amino-4-methoxybenzamide

Cat. No.: B112565 Get Quote

An in-depth analysis of 2-Amino-4-methoxybenzamide reveals its fundamental chemical

properties. This technical guide provides researchers, scientists, and drug development

professionals with core data on its molecular formula and weight.

Physicochemical Data Summary
The essential quantitative data for 2-Amino-4-methoxybenzamide is presented below. This

information is critical for experimental design, stoichiometric calculations, and analytical

characterization.

Parameter Value Reference

Molecular Formula C₈H₁₀N₂O₂ [1][2][3]

Molecular Weight 166.18 g/mol [2]

Exact Mass 166.074 g/mol [1]

Compound Identification
The relationship between the compound's name and its primary molecular identifiers is

illustrated in the following diagram. This visualization clarifies the direct correlation between the

chemical name, its elemental composition (formula), and its calculated mass (molecular

weight).
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Figure 1. Structure-Property Relationship

Experimental Protocols
This document serves as a foundational guide. Detailed experimental protocols for techniques

such as mass spectrometry or elemental analysis, which are used to confirm molecular weight

and formula, would be specific to the instrumentation and methodologies employed in a given

laboratory. Researchers should refer to standard analytical chemistry texts and instrument

manuals for detailed procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Amino-4-methoxybenzamide molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112565#2-amino-4-methoxybenzamide-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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